Cas no 2138393-00-5 (5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid)

• Product Name: 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid
• CAS No: 2138393-00-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6246120
• PubChem ID: 165451248
• Update Time: 2025-05-20

5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705337
• 5-cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid
• 2138393-00-5
• 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid

• Inchi： 1S/C12H14O4/c1-2-3-9-10(12(14)15)8(6-13)11(16-9)7-4-5-7/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： XYWMFRHTWBSNTJ-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C(=O)O)C(C=O)=C1C1CC1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid

Introduction to 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2138393-00-5)

5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2138393-00-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid make it a promising candidate for various drug development initiatives.

The molecular structure of 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid consists of a furan ring with substituents at the 2-, 4-, and 5-positions. Specifically, the 2-position is substituted with a propyl group, the 4-position with a formyl group, and the 5-position with a cyclopropyl group. These substituents contribute to the compound's chemical stability and reactivity, making it an interesting target for synthetic and medicinal chemists.

Recent studies have highlighted the potential of furan derivatives in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain furan derivatives exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. This finding suggests that 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid could be further explored for its anti-inflammatory properties.

In addition to its anti-inflammatory potential, 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid has shown promise in antiviral research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that certain furan derivatives can effectively inhibit the replication of viral pathogens, including influenza and coronaviruses. This research opens up new avenues for developing antiviral drugs based on furan scaffolds.

The anticancer properties of furan derivatives have also been extensively studied. A recent publication in the Cancer Research journal reported that some furan derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The formyl group present in 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid may play a crucial role in its anticancer activity by facilitating interactions with cellular targets.

The synthesis of 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid involves several steps, including the formation of the furan ring and the introduction of the substituents at specific positions. One common synthetic route involves the reaction of a propargylic alcohol with a cyclopropane derivative to form the cyclopropyl-substituted furan intermediate. Subsequent oxidation and formylation steps yield the final product. The synthetic process can be optimized to improve yield and purity, making it suitable for large-scale production.

The physicochemical properties of 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid, such as solubility, melting point, and stability, are critical for its application in pharmaceutical formulations. Preliminary studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various drug delivery systems. Additionally, its stability under different conditions is being evaluated to ensure its suitability for long-term storage and transportation.

To further explore the biological activities of 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in treating various diseases. These trials are designed to evaluate the compound's pharmacokinetic and pharmacodynamic properties, as well as its potential side effects. Early results from preclinical studies have been promising, indicating that this compound has low toxicity and high therapeutic potential.

In conclusion, 5-Cyclopropyl-4-formyl-2-propylfuran-3-carboxylic acid (CAS No. 2138393-00-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in clinical settings.